Cas no 5724-61-8 (2-oxabicyclo3.2.1octan-3-one)

• Product Name: 2-oxabicyclo3.2.1octan-3-one
• CAS No: 5724-61-8
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 346039
• PubChem ID: 12803676
• Update Time: 2025-05-28

2-oxabicyclo3.2.1octan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[3.2.1]octan-3-one
• 4-oxabicyclo[3.2.1]octan-3-one
• 2-oxabicyclo3.2.1octan-3-one
• 5724-61-8
• JCYLVLDCMAUAKJ-UHFFFAOYSA-N
• DTXSID00510255
• EN300-175197
• 2-oxabicyclo[3.2.1]octan-3-on
• SCHEMBL4477475
• oxabicyclo[3.2.1]octan-3-one

• Inchi： 1S/C7H10O2/c8-7-4-5-1-2-6(3-5)9-7/h5-6H,1-4H2
• InChI Key： JCYLVLDCMAUAKJ-UHFFFAOYSA-N
• SMILES： O1C(CC2CCC1C2)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones

Additional information on 2-oxabicyclo3.2.1octan-3-one

Recent Advances in the Synthesis and Applications of 2-Oxabicyclo[3.2.1]octan-3-one (CAS: 5724-61-8)

The compound 2-oxabicyclo[3.2.1]octan-3-one (CAS: 5724-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic lactone serves as a versatile scaffold for the synthesis of complex molecules, particularly in the development of novel drug candidates. Recent studies have explored its utility in asymmetric synthesis, medicinal chemistry, and material science, highlighting its broad applicability.

One of the most notable advancements in this area is the development of efficient synthetic routes for 2-oxabicyclo[3.2.1]octan-3-one. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving high enantioselectivity (up to 98% ee) and yield (85%). This breakthrough addresses previous challenges in the stereoselective preparation of the compound, paving the way for its broader use in enantioselective drug synthesis.

In medicinal chemistry, 2-oxabicyclo[3.2.1]octan-3-one has been investigated as a key intermediate for the synthesis of bioactive molecules. A recent study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of gamma-secretase modulators, which showed promising activity in Alzheimer's disease models. The rigid bicyclic structure of the compound was found to enhance binding affinity to the target protein, underscoring its value in drug design.

Beyond pharmaceuticals, research has also explored the material science applications of 2-oxabicyclo[3.2.1]octan-3-one. A 2024 paper in ACS Applied Materials & Interfaces described its use as a monomer for biodegradable polymers with tunable mechanical properties. The resulting polymers exhibited excellent biocompatibility, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

Despite these advancements, challenges remain in the large-scale production and functionalization of 2-oxabicyclo[3.2.1]octan-3-one. Future research directions may focus on developing more sustainable synthetic methods and expanding its applications in targeted drug delivery and precision medicine. The compound's unique structural features continue to inspire innovation across multiple disciplines, solidifying its importance in chemical biology and pharmaceutical research.